Cas no 1479899-60-9 (1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine)

• Product Name: 1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine
• CAS No: 1479899-60-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5693829
• PubChem ID: 65459419
• Update Time: 2025-10-21

1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1479899-60-9
• EN300-1106492
• AKOS014796729
• 1-(cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(cyclobutylmethyl)-4-methyl-
• 1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine

• Inchi： 1S/C9H15N3/c1-7-5-12(11-9(7)10)6-8-3-2-4-8/h5,8H,2-4,6H2,1H3,(H2,10,11)
• InChI Key： RWKPLHODGUPPFG-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1CCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 313.3±22.0 °C(Predicted)
• pka: 3.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(Cyclobutylmethyl)-4-methyl-1h-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1479899-60-9 and Product Name: 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine

The compound identified by the CAS number 1479899-60-9 and the product name 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Specifically, the presence of a cyclobutylmethyl substituent at the 1-position and a methyl group at the 4-position introduces specific steric and electronic properties that modulate its interactions with biological targets.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. The pyrazole ring serves as a versatile pharmacophore, capable of engaging with various biological receptors and enzymes. In particular, modifications at the 3-amino position, as seen in this compound, have been explored for their potential to enhance binding affinity and selectivity. The structural motif of 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine suggests that it may exhibit properties conducive to inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for further investigation in therapeutic contexts.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel pharmaceutical agents. The cyclobutylmethyl group, in particular, contributes to the compound's overall steric bulk, which can be strategically exploited to optimize binding interactions with protein targets. This feature has been increasingly recognized in modern drug design, where precise control over molecular shape and size is crucial for achieving high efficacy. Furthermore, the methyl group at the 4-position may influence electronic distribution within the molecule, potentially enhancing its bioavailability and metabolic stability.

Current advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine. These techniques leverage large databases of chemical structures and integrate machine learning algorithms to predict biological activity. Preliminary virtual screening studies indicate that this compound exhibits favorable interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Such findings align with ongoing efforts to develop safer and more effective anti-inflammatory drugs.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry methodologies. The construction of the pyrazole core followed by functionalization at the 1-, 4-, and 3-positions demonstrates a high degree of synthetic elegance. Recent publications have emphasized the use of transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies to achieve complex heterocyclic frameworks efficiently. These advances not only facilitate access to novel compounds like 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine but also contribute to cost-effective production scales necessary for industrial applications.

In vitro studies have begun to elucidate the pharmacological profile of this derivative. Initial assays suggest that it possesses inhibitory activity against certain kinases relevant to cancer biology. The pyrazole scaffold is known to interact with ATP-binding pockets in kinases, offering a basis for developing small-molecule inhibitors. The specific substitution pattern in 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine may enhance its binding affinity through induced fit mechanisms or by optimizing hydrophobic interactions within the target enzyme's active site.

The potential therapeutic applications extend beyond oncology; this compound may also exhibit utility in treating neurological disorders. Pyrazole derivatives have been explored for their ability to modulate neurotransmitter systems, particularly gamma-aminobutyric acid (GABA) receptors. The structural features of 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine, including its amino functionality and bulky substituents, could be tailored to influence GABAergic signaling pathways, which are implicated in conditions such as epilepsy and anxiety disorders.

From a chemical biology perspective, understanding how modifications on the pyrazole ring affect biological activity provides valuable insights into structure-function relationships. Comparative studies between parent pyrazole compounds and derivatives like 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine can reveal key determinants of bioactivity. Such knowledge is critical for designing next-generation drugs with improved pharmacokinetic profiles and reduced side effects.

The industrial relevance of this compound cannot be overstated. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel heterocyclic scaffolds with therapeutic potential. The ease with which derivatives like 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine can be synthesized makes them ideal candidates for rapid optimization campaigns. Moreover, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency.

Future directions for research on this compound include exploring its mechanism of action in detail through biochemical assays and structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). These approaches will provide high-resolution insights into how 1-(Cyclobutylmethyl)-4-methyl-1H-pyrazol-3-amine interacts with its biological targets at an atomic level. Such structural information is invaluable for guiding medicinal chemists toward further derivatization efforts aimed at improving potency and selectivity.

In conclusion,1479899-60-9 ()1-(Cyclobutylmethyl)-4-methyl-N-hydroxy-pyrazole) represents an exciting development in pharmaceutical chemistry due to its unique structural attributes and promising biological activities。 Its synthesis showcases modern synthetic methodologies， while preliminary data suggest it may serve as a lead structure for treating inflammatory， neurological， or oncological conditions。 Continued investigation into this derivative holds significant promise for advancing our understanding of heterocyclic drug design。